Cas no 118337-50-1 (Acetic acid, chlorodifluoro-, 2-butenyl ester)

Acetic acid, chlorodifluoro-, 2-butenyl ester structure
118337-50-1 structure
Product Name:Acetic acid, chlorodifluoro-, 2-butenyl ester
CAS No:118337-50-1
MF:C6H7ClF2O2
MW:184.568388223648
CID:3665556
PubChem ID:85576313
Update Time:2025-04-22

Acetic acid, chlorodifluoro-, 2-butenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chlorodifluoro-, 2-butenyl ester
    • DTXSID501269389
    • 118337-50-1
    • 2-Buten-1-yl 2-chloro-2,2-difluoroacetate
    • Inchi: 1S/C6H7ClF2O2/c1-2-3-4-11-5(10)6(7,8)9/h2-3H,4H2,1H3
    • InChI Key: VKAXUHSQLJBBGE-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCC=CC)(F)F

Computed Properties

  • Exact Mass: 184.0102635Da
  • Monoisotopic Mass: 184.0102635Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų
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